Cas no 903201-77-4 (2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol)

• Product Name: 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol
• CAS No: 903201-77-4
• MF: C₂₅H₂₃N₃O₄
• MW: 429.467826128006
• CID: 5425898
• Update Time: 2025-07-10

2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-imino-5-(2-methoxyphenyl)-1,2-dihydropyrimidin-4-yl)-5-((4-methoxybenzyl)oxy)phenol
• 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol

• Inchi： 1S/C25H23N3O4/c1-30-17-9-7-16(8-10-17)15-32-18-11-12-20(22(29)13-18)24-21(14-27-25(26)28-24)19-5-3-4-6-23(19)31-2/h3-14,29H,15H2,1-2H3,(H2,26,27,28)
• InChI Key： GEFRBUPHFGPAAY-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=C(OC)C=C2)=CC=C1C1C(C2=CC=CC=C2OC)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol

Comprehensive Overview of 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol (CAS No. 903201-77-4)

The compound 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol (CAS No. 903201-77-4) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique pyrimidine core and methoxyphenyl substituents, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, which may include anti-inflammatory, anticancer, or antimicrobial activities, though further studies are required to confirm these effects.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology and autoimmune diseases. The 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl moiety of this compound is a key feature that aligns with current trends in kinase inhibitor design, a hot topic in precision medicine. Kinase inhibitors are widely explored for their ability to modulate cellular signaling pathways, making them promising candidates for treating diseases like cancer and rheumatoid arthritis.

The methoxyphenol group in this compound also raises interest due to its potential antioxidant properties. Antioxidants are highly sought after in both pharmaceutical and cosmetic industries, as they help combat oxidative stress, a contributing factor to aging and chronic diseases. This dual functionality—combining a pyrimidine scaffold with phenolic antioxidants—makes CAS No. 903201-77-4 a compelling subject for interdisciplinary research.

From a synthetic chemistry perspective, the preparation of 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol involves multi-step organic reactions, including cross-coupling and protection-deprotection strategies. These methods are critical for achieving high purity and yield, which are essential for subsequent biological testing. The compound's structural complexity also presents opportunities for structure-activity relationship (SAR) studies, enabling researchers to optimize its efficacy and safety profiles.

Given the growing emphasis on sustainable chemistry, researchers are also exploring greener synthetic routes for compounds like CAS No. 903201-77-4. Techniques such as microwave-assisted synthesis and catalysis are being investigated to reduce waste and energy consumption, aligning with global efforts to promote environmentally friendly drug development.

In summary, 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(4-methoxyphenyl)methoxyphenol represents a fascinating intersection of medicinal chemistry, drug discovery, and materials science. Its potential applications in targeted therapy and antioxidant research make it a valuable candidate for further investigation. As the scientific community continues to explore its properties, this compound may soon play a pivotal role in advancing next-generation therapeutics.